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Compound of Interest

Compound Name: Methyl sinapate

Cat. No.: B126888

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate and
essential safety protocols for Methyl sinapate, a hydroxycinnamic acid.

Chemical and Physical Properties of Methyl Sinapate

Property Value
Molecular Formula C12H1405[1]
Molecular Weight 238.24 g/mol [1]
Appearance Powder

CAS Number 20733-94-2[1]

Hazard ldentification and Classification

Methyl sinapate is classified under the Globally Harmonized System (GHS) with the following
hazards:

 Skin Irritation (Category 2): Causes skin irritation.[1]

e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[1]

There is no specific Permissible Exposure Limit (PEL) established by OSHA for Methyl
sinapate.[2][3][4] Therefore, it is crucial to handle it with care, following standard laboratory
safety protocols to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
table summarizes the recommended PPE for handling Methyl sinapate.

PPE Category Recommended Equipment

Chemical safety goggles or safety glasses with
Eye and Face Protection side shields. A face shield should be used if

there is a risk of splashing.

Chemically resistant gloves (e.g., nitrile,
Hand Protection neoprene). Always inspect gloves for integrity

before use.

A laboratory coat should be worn at all times.
) For larger quantities or when there is a
Body Protection o i ] ] )
significant risk of spillage, a chemical-resistant

apron or coveralls are recommended.

Work in a well-ventilated area, preferably under
a chemical fume hood. If ventilation is

Respiratory Protection inadequate, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors

should be used.

Operational Plan: From Handling to Disposal

A clear, step-by-step operational plan ensures that Methyl sinapate is handled safely
throughout its lifecycle in the laboratory.

1. Engineering Controls and Work Practices
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» Always handle Methyl sinapate in a well-ventilated area, preferably within a certified
chemical fume hood.

» Use the smallest quantity of the chemical necessary for the experiment.
e Avoid the formation of dust and aerosols.

o Keep containers tightly closed when not in use.

e Wash hands thoroughly with soap and water after handling.

» Do not eat, drink, or smoke in the laboratory.

2. Storage

o Store in a cool, dry, and well-ventilated area away from incompatible materials.
o Keep the container tightly sealed.

e Long-term storage is recommended at -20°C.[5]

3. Spill Management

In the event of a spill:

o Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection.

» For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and
place it in a sealed container for disposal.

e For large spills, follow your institution's emergency procedures.
o Ventilate the area and wash the spill site after material pickup is complete.

4. First Aid Measures
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Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention.

5. Disposal Plan

» Dispose of Methyl sinapate waste in accordance with all applicable federal, state, and local
regulations.[6][7]

o Waste material should be collected in a designated, labeled, and sealed container.
¢ Do not mix with other waste streams unless compatibility has been established.

» Consult with your institution's environmental health and safety (EHS) office for specific
disposal guidance.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical experimental workflow for using Methyl sinapate,
with integrated safety checkpoints.
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Experimental Workflow for Methyl Sinapate Handling
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Caption: A flowchart outlining the key steps and safety considerations for handling Methyl
sinapate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-sinapate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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